![molecular formula C13H11NO2 B2797419 4-(4-Methoxyphenyl)pyridine-3-carbaldehyde CAS No. 404338-70-1](/img/structure/B2797419.png)
4-(4-Methoxyphenyl)pyridine-3-carbaldehyde
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Description
Synthesis Analysis
The synthesis of similar compounds often involves multistep processes. For instance, a novel synthon 6-amino-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b] pyridine-5-carbaldehyde was synthesized by a multistep process . Then, Friedlander condensation of this synthon with reactive methylenes was performed to achieve interesting tricyclic 6a-b, tetracyclic 6d, and pentacyclic 6c N-heterocycles in excellent yield .Chemical Reactions Analysis
Pyridine-4-carbaldehyde, a similar compound, undergoes many reactions expected for aromatic aldehydes such as reductive amination and Schiff base formation . It can also participate in typical aldehyde reactions like forming imines or reacting with nucleophiles at the carbonyl carbon .Scientific Research Applications
Synthesis and Photophysical Properties
- A novel synthesis approach for 1H-pyrazolo-[3,4-b]pyridine and pyrazolo[3,4-b][1,8]naphthyridines derivatives from 6-amino-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde has been developed. The study reveals that the absorption and emission spectra of these compounds depend on the substituents at specific positions of the pyridine ring, indicating their potential in photophysical applications (Deore, Dingore, & Jachak, 2015).
Coordination Chemistry
- Research on Co(III) complexes involving N(4)-substituted thiosemicarbazones derived from pyridine-2-carbaldehyde has been conducted. This study explores the octahedral geometries and coordination modes of these complexes, which are of interest for their structural and spectroscopic characteristics (Rapheal, Manoj, Kurup, & Suresh, 2007).
Antimicrobial Activities
- A one-pot green synthesis method under solvent-free conditions using mesoporous MCM-41 materials has been developed for chalcones derived from pyridine-2-carbaldehyde and various aromatic ketones. The synthesized compounds displayed significant antimicrobial activities, showcasing their potential in pharmaceutical applications (Prathipati & Sanasi, 2022).
Chemical Complex Formation
- Studies on Zinc(II) complexes with N(4)-monosubstituted thiosemicarbazones derived from pyridine-2-carbaldehyde offer insights into their structural and spectroscopic properties. These findings contribute to the understanding of complex formation in coordination chemistry and the design of new metal complexes (Rapheal, Manoj, Kurup, & Venugopalan, 2021).
Photocatalytic and Ligand Activities
- The compound has been utilized as a precursor in the synthesis of ligands for copper ions and molecular oxygen activation, demonstrating its role in catalysis and its potential application in organic transformations (Figliolia et al., 2019).
properties
IUPAC Name |
4-(4-methoxyphenyl)pyridine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c1-16-12-4-2-10(3-5-12)13-6-7-14-8-11(13)9-15/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHCTJINMOUECD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C=NC=C2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
404338-70-1 |
Source
|
Record name | 4-(4-methoxyphenyl)pyridine-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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